Cas no 126993-17-7 (2-Amino-4,7,7-trimethyl-7,8-dihydroquinazolin-5(6H)-one)

• Product Name: 2-Amino-4,7,7-trimethyl-7,8-dihydroquinazolin-5(6H)-one
• CAS No: 126993-17-7
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• MDL: MFCD00981125
• CID: 3069906
• PubChem ID: 5150602
• Update Time: 2025-06-08

2-Amino-4,7,7-trimethyl-7,8-dihydroquinazolin-5(6H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,7,7-trimethyl-7,8-dihydroquinazolin-5(6H)-one
• Oprea1_430092
• Oprea1_234652
• MFCD00981125
• H23577
• 126993-17-7
• AKOS000321175
• 2-amino-4,7,7-trimethyl-5,6,7,8-tetrahydroquinazolin-5-one
• STK206826
• 2-amino-4,7,7-trimethyl-6,8-dihydroquinazolin-5-one
• LS-01763
• CS-0316566
• ALBB-004832
• 2-amino-4,7,7-trimethyl-7,8-dihydro-5(6H)-quinazolinone

• MDL： MFCD00981125
• Inchi： 1S/C11H15N3O/c1-6-9-7(14-10(12)13-6)4-11(2,3)5-8(9)15/h4-5H2,1-3H3,(H2,12,13,14)
• InChI Key： FCNFBQXZBNJPPY-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C)N=C(N)N=C2CC(C)(C)C1

Computed Properties

• Exact Mass: 205.121512110Da
• Monoisotopic Mass: 205.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-Amino-4,7,7-trimethyl-7,8-dihydroquinazolin-5(6H)-one

Introduction to 2-Amino-4,7,7-trimethyl-7,8-dihydroquinazolin-5(6H)-one (CAS No. 126993-17-7)

2-Amino-4,7,7-trimethyl-7,8-dihydroquinazolin-5(6H)-one, identified by its CAS number 126993-17-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the quinazoline class, a scaffold that is widely recognized for its pharmacological relevance, particularly in the development of drugs targeting various diseases.

The molecular structure of 2-Amino-4,7,7-trimethyl-7,8-dihydroquinazolin-5(6H)-one features a fused bicyclic system consisting of a quinazoline ring substituted with amino and methyl groups. The presence of these functional groups contributes to its diverse chemical reactivity and biological interactions. Specifically, the amino group at the 2-position and the methyl groups at the 4- and 7-positions are key features that influence its pharmacokinetic behavior and target specificity.

In recent years, there has been a surge in research focused on quinazoline derivatives due to their demonstrated efficacy in modulating various biological pathways. Studies have highlighted the potential of this class of compounds in inhibiting kinases, which are critical enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases. The 2-Amino-4,7,7-trimethyl-7,8-dihydroquinazolin-5(6H)-one structure presents an intriguing platform for further derivatization to enhance its binding affinity and selectivity towards specific kinases.

One of the most compelling aspects of 2-Amino-4,7,7-trimethyl-7,8-dihydroquinazolin-5(6H)-one is its versatility in serving as a precursor for more complex molecules. Researchers have leveraged this compound to develop novel analogs with improved pharmacological profiles. For instance, modifications at the 3-position of the quinazoline ring have been explored to introduce additional functional groups that can enhance solubility or metabolic stability. Such structural optimizations are crucial for advancing candidates into clinical trials.

The synthesis of 2-Amino-4,7,7-trimethyl-7,8-dihydroquinazolin-5(6H)-one involves multi-step organic reactions that highlight the synthetic prowess required in medicinal chemistry. The process typically begins with the formation of the quinazoline core through condensation reactions followed by functional group interconversions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

From a computational chemistry perspective, 2-Amino-4,7,7-trimethyl-7,8-dihydroquinazolin-5(6H)-one has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided valuable insights into how subtle changes in the molecular structure can modulate affinity and selectivity. For example, computational analysis has revealed that introducing halogen atoms at specific positions can enhance binding to protein targets without compromising overall bioavailability.

The pharmacological evaluation of 2-Amino-4,7,7-trimethyl-7,8-dihydroquinazolin-5(6H)-one has demonstrated promising results in preclinical models. Initial studies have shown activity against certain kinases associated with cancer cell proliferation. Additionally, derivatives of this compound have exhibited anti-inflammatory properties by inhibiting key enzymes such as COX-2 and LOX. These findings underscore the therapeutic potential of quinazoline derivatives and position 2-Amino-4,7,7-trimethyl-7,8-dihydroquinazolin-5(6H)-one as a valuable scaffold for further drug development.

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